Cas no 126939-27-3 (4-Hydroxy Ketotifen)

• Product Name: 4-Hydroxy Ketotifen
• CAS No: 126939-27-3
• MF: C₁₉H₂₁NO₂S
• MW: 327.440543889999
• CID: 1061987
• PubChem ID: 12274855
• Update Time: 2025-10-12

4-Hydroxy Ketotifen Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy Ketotifen
• 10-hydroxy-10-(1-methylpiperidin-4-yl)-5H-benzo[1,2]cyclohepta[3,4-b]thiophen-4-one
• Ketotifen EP Impurity C
• 4,9-Dihydro-4-hydroxy-4-(1-Methyl-4-piperidinyl)-
• 4-hydroxy-4-(1-methylpiperidin-4-yl)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-10(9H)-one
• 2-hydroxy-2-(1-methylpiperidin-4-yl)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-8-one
• Ketotifen Impurity C
• (4RS)-4-hydroxy-4-(1-methylpiperidin-4-yl)-4,9-dihydro-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one
• 4,9-Dihydro-4-hydroxy-4-(1-methyl-4-piperidinyl)-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one
• 5C5W2N9VHS
• 10H-Benzo[4,5]cyclohepta[1,2-b]thiophen-10-one, 4,9-dihydro-4-hydroxy-4-(1-methyl-4-piperidinyl)-
• KETOTIFEN HYDROGEN FUMARATE IMPURITY C [EP IMPURITY]
• 10H-Benzo[4,5]cyclohepta[1,2-b]thiophen-10-one, 4,9-dihydro-4-hydroxy-4-(1-methyl-4-piperidinyl)-, (+/-)-
• DTXSID40483611
• 126939-27-3

• Inchi： 1S/C19H21NO2S/c1-20-9-6-14(7-10-20)19(22)15-5-3-2-4-13(15)12-17(21)18-16(19)8-11-23-18/h2-5,8,11,14,22H,6-7,9-10,12H2,1H3
• InChI Key： LZPRFURMCOCGDP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(CC1C=CC=CC=1C2(C1CCN(C)CC1)O)=O

Computed Properties

• Exact Mass: 327.12900
• Monoisotopic Mass: 327.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 68.78000
• LogP: 3.00250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes